molecular formula C9H11BrClNS B6275569 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride CAS No. 2763759-72-2

8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride

Cat. No. B6275569
CAS RN: 2763759-72-2
M. Wt: 280.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride (8-BTZHCl) is a synthetic compound derived from the benzothiazepine family of compounds. It is a white crystalline solid which is soluble in water and alcohol. 8-BTZHCl has a wide range of applications in scientific research, including as a tool for studying biochemical and physiological processes.

Scientific Research Applications

8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride has a number of applications in scientific research. It has been used to study the structure and function of various proteins and enzymes, including those involved in signal transduction pathways and cell cycle regulation. 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride has also been used to study the effects of drugs on the nervous system, as well as to investigate the role of various hormones in the regulation of metabolism.

Mechanism of Action

The exact mechanism of action of 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride is not fully understood. However, it is thought to act as an antagonist at the GABA-A receptor, which is a type of neurotransmitter receptor involved in the regulation of neuronal excitability. 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride binds to the GABA-A receptor and blocks the action of GABA, the main inhibitory neurotransmitter in the brain. This results in an increase in neuronal excitability and can lead to a variety of physiological effects.
Biochemical and Physiological Effects
8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine, a neurotransmitter involved in the regulation of reward and motivation. Additionally, 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride has been shown to increase the activity of the enzyme phosphodiesterase, which is involved in the breakdown of cAMP and cGMP. This can lead to an increase in intracellular calcium levels, which can result in a variety of physiological effects.

Advantages and Limitations for Lab Experiments

8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride has a number of advantages for use in laboratory experiments. It is a relatively stable compound which is easy to synthesize and store. Additionally, it has a low toxicity and is non-irritating to the skin. However, 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride is not water soluble, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride research. One potential area of research is to further investigate the mechanism of action of 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride and its effects on various neurotransmitter systems. Additionally, 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride could be used to study the effects of drugs on the nervous system, as well as to investigate the role of various hormones in the regulation of metabolism. Finally, 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride could be used to study the structure and function of various proteins and enzymes, including those involved in signal transduction pathways and cell cycle regulation.

Synthesis Methods

8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride is synthesized through a multi-step process starting with the reaction of 1,2,3,5-tetrahydro-4,1-benzothiazepine and bromine in acetonitrile. This reaction produces a bromo-substituted benzothiazepine which is then reacted with hydrochloric acid to form 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride. This process is well documented and has been used for a number of years to synthesize 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride for research purposes.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine hydrochloride involves the reaction of 2-aminobenzothiazole with 1,3-dibromo-2-propanol followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-aminobenzothiazole", "1,3-dibromo-2-propanol", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "2-aminobenzothiazole is reacted with 1,3-dibromo-2-propanol in the presence of a base such as potassium carbonate to form 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine", "The resulting product is then reduced with sodium borohydride to form the corresponding tetrahydrobenzothiazepine", "Finally, the product is reacted with hydrochloric acid to form the hydrochloride salt of 8-bromo-1,2,3,5-tetrahydro-4,1-benzothiazepine" ] }

CAS RN

2763759-72-2

Molecular Formula

C9H11BrClNS

Molecular Weight

280.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.